Cas no 1417519-12-0 (2-Chloro-3-isobutylpyridine)

• Product Name: 2-Chloro-3-isobutylpyridine
• CAS No: 1417519-12-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4828213
• PubChem ID: 23588122
• Update Time: 2024-03-01

2-Chloro-3-isobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-isobutylpyridine

• Inchi： 1S/C9H12ClN/c1-7(2)6-8-4-3-5-11-9(8)10/h3-5,7H,6H2,1-2H3
• InChI Key： GKVHYLXIDJNONK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC(C)C

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines